N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C16H21N3O
• Molecular Weight: 271.36 g/mol
• IUPAC Name: N-(2,3-dimethylphenyl)-2-methyl-5-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C16H21N3O/c1-5-7-13-10-15(19(4)18-13)16(20)17-14-9-6-8-11(2)12(14)3/h6,8-10H,5,7H2,1-4H3,(H,17,20)
• InChI Key: PJUFXCRRLYSZCT-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1)C(=O)NC2=CC=CC(=C2C)C)C

Description

N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, also known as DCPM, is a synthetic compound that belongs to the pyrazole class of chemicals. It has been extensively studied for its potential therapeutic applications and has shown promising results in various scientific research studies.

Mechanism of Action

N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide exerts its therapeutic effects by binding to the cannabinoid receptor type 2 (CB2) in the body. CB2 receptors are primarily found in immune cells and are involved in the regulation of various physiological processes, including inflammation and pain. N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide acts as a CB2 receptor agonist, which means it activates the receptor, resulting in the suppression of inflammation and pain.
Biochemical and Physiological Effects:
N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to have various biochemical and physiological effects, including the suppression of inflammation and pain, the reduction of tumor growth, and the modulation of the immune system. It has also been shown to have antioxidant properties, which may play a role in protecting cells from oxidative damage.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has several advantages for use in lab experiments, including its high potency and selectivity for the CB2 receptor. However, its limitations include its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, including further investigation into its potential therapeutic applications, the development of more efficient synthesis methods, and the exploration of its effects on other physiological processes. Additionally, the use of N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide in combination with other drugs may also be explored as a potential treatment option for various diseases.

Synthesis Methods

N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide can be synthesized through a multi-step process that involves the reaction of 2,3-dimethylphenylhydrazine with 1-methyl-3-propyl-1H-pyrazol-5(4H)-one in the presence of a suitable catalyst. The resulting product is then purified through column chromatography to obtain pure N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide.

Scientific Research Applications

N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential therapeutic applications in various scientific research studies. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties, making it a potential candidate for the treatment of various diseases.